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Compound of Interest

Compound Name: Cabotegravir-d5

Cat. No.: B10820234 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed standard operating procedure (SOP) for the

preparation, storage, and handling of Cabotegravir-d5 stock solutions. Cabotegravir-d5 is the

deuterated form of Cabotegravir, an HIV-1 integrase strand transfer inhibitor. It is primarily

utilized as a stable, isotopically labeled internal standard for the accurate quantification of

Cabotegravir in biological matrices using gas chromatography (GC) or liquid chromatography-

mass spectrometry (LC-MS).[1][2] Adherence to this protocol is crucial for ensuring the

accuracy, precision, and reproducibility of analytical results.

Compound Data and Storage
Proper handling and storage of Cabotegravir-d5 are essential to maintain its integrity and

stability. The following tables summarize key quantitative data and recommended storage

conditions.

Table 1: Cabotegravir-d5 Compound Information
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Parameter Value Reference

Chemical Name

(3S,11aR)-N-[(2,4-

difluorophenyl)methyl]-2,3,5,7,

11,11a-hexahydro-6-hydroxy-

3-methyl-d3-5,7-dioxo-

oxazolo[3,2-a]pyrido[1,2-

d]pyrazine-2,2-d2-8-

carboxamide

[1]

CAS Number 2750534-77-9 [1][2]

Molecular Formula C₁₉H₁₂D₅F₂N₃O₅ [1][2]

Molecular Weight 410.4 g/mol [1][2]

Physical Form Solid [1]

Deuterated Purity ≥99% (d₁-d₅) [1]

Table 2: Solubility and Recommended Storage Conditions

Form Solvent(s)
Storage
Temperature

Shelf Life &
Stability

Reference

Solid N/A -20°C ≥ 4 years [1]

Stock Solution DMSO, Methanol -20°C

Use within 1

month. Avoid

repeated freeze-

thaw cycles.

[1][2]

-80°C

Use within 6

months. Avoid

repeated freeze-

thaw cycles.

[2]
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This protocol details the steps to prepare a 1 mg/mL primary stock solution of Cabotegravir-
d5. Concentrations can be adjusted as required by the specific analytical method.

2.1 Materials and Equipment

Cabotegravir-d5 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), LC-MS grade or equivalent

Analytical balance (readable to at least 0.01 mg)

Amber glass vial or microcentrifuge tube

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Freezer (-20°C or -80°C) for storage

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

2.2 Preparation Workflow
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Caption: Workflow for preparing Cabotegravir-d5 stock solution.
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2.3 Step-by-Step Procedure

Preparation: Allow the container of Cabotegravir-d5 solid and the solvent (DMSO) to

equilibrate to room temperature before opening to prevent condensation.

Weighing: Tare a clean, dry amber vial on the analytical balance. Carefully weigh the desired

amount of Cabotegravir-d5 solid into the vial. For example, for a 1 mg/mL solution, weigh 1

mg of the powder.

Dissolution: a. Add the calculated volume of DMSO to the vial containing the Cabotegravir-
d5 powder. For the 1 mg weighed in the previous step, add 1.0 mL of DMSO. b. Securely

cap the vial and vortex thoroughly for at least 1-2 minutes to facilitate dissolution. c. Visually

inspect the solution to ensure no solid particles remain. If needed, place the vial in an

ultrasonic bath for 5-10 minutes to ensure complete dissolution.[2] For compounds with

challenging solubility, warming the solution to 37°C may also aid the process.[2]

Aliquoting and Storage: a. To prevent degradation from repeated freeze-thaw cycles,

dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in properly

labeled, low-binding microcentrifuge tubes.[2] b. Store the aliquots in a freezer at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2]

2.4 Preparation of Working Solutions

Working solutions are prepared by diluting the primary stock solution to a final concentration

suitable for spiking into analytical samples.

Remove one aliquot of the primary stock solution from the freezer and allow it to thaw

completely at room temperature.

Vortex the thawed stock solution gently to ensure homogeneity.

Perform serial dilutions using the appropriate solvent (often matching the initial mobile phase

of the LC method, such as a mixture of acetonitrile and water, or as specified by the

validated method) to achieve the desired final concentration. For example, some LC-MS/MS

methods may require an internal standard working concentration in the range of 50 ng/mL to

7100 ng/mL.[3][4]
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Application in Analytical Workflow
The prepared Cabotegravir-d5 working solution serves as the internal standard (IS) in

quantitative bioanalysis. Its consistent addition to calibration standards, quality control samples,

and unknown study samples allows for the correction of variability during sample processing

and analysis.

Prepared Cabotegravir-d5
Stock Solution

Dilute to Final
Working Concentration

Spike as Internal Standard
into Samples (e.g., Plasma)

Sample Preparation
(e.g., LLE, SPE)

Quantification by
LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Logical flow of using Cabotegravir-d5 in bioanalysis.

Safety and Handling Precautions
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Cabotegravir-d5 is intended for research use only and is not for human or veterinary use.[1]

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves, to

avoid direct contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information

prior to use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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